1-[(4-methoxy-3-methylphenyl)methyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 1-[(4-methoxy-3-methylphenyl)methyl]-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C20H26N2O2/c1-16-14-17(8-9-19(16)23-2)15-21-10-12-22(13-11-21)18-6-4-5-7-20(18)24-3/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: HWXYBFJJALURJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN2CCN(CC2)C3=CC=CC=C3OC)OC
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

1-[(4-Methoxy-3-methylphenyl)methyl]-4-(2-methoxyphenyl)piperazine is a complex organic compound that belongs to the piperazine family Piperazines are known for their diverse pharmacological properties and are often used in medicinal chemistry for the development of various therapeutic agents

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(4-methoxy-3-methylphenyl)methyl]-4-(2-methoxyphenyl)piperazine typically involves a multi-step process. One common method includes the Mannich reaction, where a piperazine derivative is reacted with formaldehyde and a substituted phenol under acidic conditions . The reaction is usually carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to optimize yield and reduce reaction time. The use of catalysts and automated systems can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1-[(4-Methoxy-3-methylphenyl)methyl]-4-(2-methoxyphenyl)piperazine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophilic substitution reactions can occur, especially at the piperazine nitrogen atoms.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

1-[(4-Methoxy-3-methylphenyl)methyl]-4-(2-methoxyphenyl)piperazine has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on various biological pathways.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1-[(4-methoxy-3-methylphenyl)methyl]-4-(2-methoxyphenyl)piperazine exerts its effects involves interaction with specific molecular targets. It may bind to receptors or enzymes, modulating their activity and influencing various cellular pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

• 1-(4-Methoxy-3-methylphenyl)-1-propanone
• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-Methoxy-5-((phenylamino)methyl)phenol

Comparison: Compared to these similar compounds, 1-[(4-methoxy-3-methylphenyl)methyl]-4-(2-methoxyphenyl)piperazine stands out due to its unique combination of methoxy and piperazine moieties, which may confer distinct pharmacological properties and reactivity patterns .